Cas no 1546098-17-2 (N-(3-bromophenyl)-2-methyloxolan-3-amine)

N-(3-bromophenyl)-2-methyloxolan-3-amine structure
1546098-17-2 structure
Product Name:N-(3-bromophenyl)-2-methyloxolan-3-amine
CAS No:1546098-17-2
MF:C11H14BrNO
MW:256.138962268829
CID:5161268
PubChem ID:75525366
Update Time:2025-07-18

N-(3-bromophenyl)-2-methyloxolan-3-amine Chemical and Physical Properties

Names and Identifiers

    • INDEX NAME NOT YET ASSIGNED
    • N-(3-bromophenyl)-2-methyloxolan-3-amine
    • Inchi: 1S/C11H14BrNO/c1-8-11(5-6-14-8)13-10-4-2-3-9(12)7-10/h2-4,7-8,11,13H,5-6H2,1H3
    • InChI Key: QJYHBMYHTVHXIK-UHFFFAOYSA-N
    • SMILES: N(C1CCOC1C)C1C=CC=C(Br)C=1

N-(3-bromophenyl)-2-methyloxolan-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-163594-0.05g
N-(3-bromophenyl)-2-methyloxolan-3-amine
1546098-17-2
0.05g
$612.0 2023-05-24
Enamine
EN300-163594-0.1g
N-(3-bromophenyl)-2-methyloxolan-3-amine
1546098-17-2
0.1g
$640.0 2023-05-24
Enamine
EN300-163594-0.25g
N-(3-bromophenyl)-2-methyloxolan-3-amine
1546098-17-2
0.25g
$670.0 2023-05-24
Enamine
EN300-163594-0.5g
N-(3-bromophenyl)-2-methyloxolan-3-amine
1546098-17-2
0.5g
$699.0 2023-05-24
Enamine
EN300-163594-1.0g
N-(3-bromophenyl)-2-methyloxolan-3-amine
1546098-17-2
1g
$728.0 2023-05-24
Enamine
EN300-163594-2.5g
N-(3-bromophenyl)-2-methyloxolan-3-amine
1546098-17-2
2.5g
$1428.0 2023-05-24
Enamine
EN300-163594-5.0g
N-(3-bromophenyl)-2-methyloxolan-3-amine
1546098-17-2
5g
$2110.0 2023-05-24
Enamine
EN300-163594-10.0g
N-(3-bromophenyl)-2-methyloxolan-3-amine
1546098-17-2
10g
$3131.0 2023-05-24
Enamine
EN300-163594-50mg
N-(3-bromophenyl)-2-methyloxolan-3-amine
1546098-17-2
50mg
$348.0 2023-09-22
Enamine
EN300-163594-100mg
N-(3-bromophenyl)-2-methyloxolan-3-amine
1546098-17-2
100mg
$364.0 2023-09-22

Additional information on N-(3-bromophenyl)-2-methyloxolan-3-amine

Introduction to N-(3-bromophenyl)-2-methyloxolan-3-amine (CAS No. 1546098-17-2)

N-(3-bromophenyl)-2-methyloxolan-3-amine, identified by the CAS number 1546098-17-2, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine features a unique structural framework that has garnered considerable attention from researchers due to its potential applications in drug discovery and molecular engineering.

The molecular structure of N-(3-bromophenyl)-2-methyloxolan-3-amine consists of an oxolane ring substituted with a methyl group at the 2-position and an amine functional group at the 3-position, coupled with a 3-bromophenyl moiety. This configuration imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules. The presence of both bromine and amine functionalities provides versatile reactivity, enabling further functionalization through cross-coupling reactions, nucleophilic substitutions, and other organic transformations.

In recent years, the demand for specialized building blocks in medicinal chemistry has surged, driven by the need for innovative therapeutic agents. N-(3-bromophenyl)-2-methyloxolan-3-amine has emerged as a promising candidate due to its ability to serve as a precursor in the development of small-molecule drugs targeting various diseases. Its structural motif is particularly relevant in the design of kinase inhibitors, which are critical in oncology and immunology research.

The utility of N-(3-bromophenyl)-2-methyloxolan-3-amine extends beyond its role as a synthetic intermediate. Recent studies have highlighted its potential in the development of novel antimicrobial agents. The oxolane ring, known for its stability and rigidity, can mimic natural product scaffolds that exhibit biological activity. By incorporating this motif into drug candidates, researchers aim to enhance binding affinity and reduce metabolic degradation, thereby improving drug efficacy.

The bromine substituent on the phenyl ring is another key feature that enhances the compound's synthetic utility. It allows for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl and heteroaryl systems. These transformations are widely employed in pharmaceutical synthesis due to their high selectivity and efficiency. The amine group further expands the compound's reactivity, enabling nucleophilic additions and condensation reactions that can lead to diverse molecular architectures.

The pharmaceutical industry has shown particular interest in N-(3-bromophenyl)-2-methyloxolan-3-amine for its potential in modulating enzyme activity. Enzyme inhibition is a cornerstone of modern drug design, with many successful therapeutics targeting specific enzymatic pathways. The oxolane ring's ability to engage with enzyme active sites has been exploited in the development of protease inhibitors, which are essential in treating viral infections and cancer. Additionally, the phenyl ring's electronic properties can be tuned through substituent effects, allowing for fine-tuning of binding interactions.

In academic research, N-(3-bromophenyl)-2-methyloxolan-3-amine has been utilized as a scaffold for exploring new synthetic methodologies. Researchers have demonstrated its applicability in flow chemistry protocols, where controlled reaction conditions enhance yield and purity. The compound's compatibility with continuous-flow systems aligns with the growing trend toward green chemistry practices, reducing solvent waste and improving process efficiency.

The biological activity of N-(3-bromophenyl)-2-methyloxolan-3-amine has also been investigated in preclinical models. Initial studies suggest that derivatives of this compound exhibit promising pharmacological effects, particularly in anti-inflammatory and analgesic applications. The oxolane ring's structural rigidity is thought to contribute to sustained receptor binding, while the bromophenyl moiety enhances lipophilicity—a crucial factor in drug absorption and distribution.

The synthesis of N-(3-bromophenyl)-2-methyloxolan-3-amine) involves multi-step organic transformations that highlight its synthetic versatility. Key steps include halogenation of a phenethyl precursor, followed by ring closure using an epoxide intermediate. The introduction of the methyl group at the 2-position is typically achieved through methylation or alkylation reactions. Each step is carefully optimized to ensure high regioselectivity and yield, reflecting the compound's importance as a synthetic building block.

The growing interest in N-(3-bromophenyl)-2-methyloxolan-3-amine) is also driven by advancements in computational chemistry. Molecular modeling studies have predicted its interaction with various biological targets, providing insights into potential drug-like properties before experimental validation. These computational approaches are increasingly integrated into drug discovery pipelines, accelerating the identification of promising candidates.

In conclusion, N-(N-(3-bromophenyl)-2-methyloxolan-3-am ine CAS No:154609817 2)) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its applications span from synthetic intermediates to potential therapeutic agents, underscoring its importance in modern drug development efforts . As research continues to uncover new applications , this compound is poised to play an even greater role i n advancing medicinal chemistry . p >

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.